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Compound of Interest
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Cat. No.: B15572019 Get Quote

The designation "Compound 14b" does not refer to a single, universally recognized molecule

within the scientific community. Instead, it appears in various, unrelated contexts, ranging from

industrial chemicals and complex natural products to computational models. This ambiguity

makes a singular, in-depth technical guide on its basic research applications currently

unfeasible.

Our investigation into "Compound 14b" has revealed its use in at least three distinct areas:

1. DIOL 14B: A Synonym for 1,4-Butanediol

In the realm of industrial chemistry and pharmacology, "DIOL 14B" is a synonym for 1,4-

Butanediol.[1][2] This colorless, viscous liquid is primarily used in the synthesis of other

chemicals, such as tetrahydrofuran (THF), and in the production of plastics, elastic fibers, and

polyurethanes.[2][3]

The primary interest in 1,4-Butanediol in basic research stems from its role as a prodrug for

gamma-hydroxybutyrate (GHB), a psychoactive substance.[1][3] When ingested, 1,4-

Butanediol is metabolized by the enzyme alcohol dehydrogenase into GHB.[3] Consequently,

its research applications are predominantly in the fields of toxicology and pharmacology,

focusing on its metabolic pathway, pharmacokinetic profile, and physiological effects, which

largely mirror those of GHB.[1][3][4]

2. A Complex Natural Product
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The term "Compound 14b" has also been associated with a complex natural product identified

by the chemical name ending in "14b-tetradecahydropicene-4a-carboxylate".[5] However, the

available information on this molecule is limited to predicted Nuclear Magnetic Resonance

(NMR) spectra.[5][6] This suggests that it is likely a theoretical compound or one that has been

very recently isolated, and as such, there is no established body of basic research detailing its

applications, mechanism of action, or biological activity.

3. A Designation in Computational Models

In a completely different scientific domain, the identifier "14B" has been linked to computational

models, specifically large language models such as "Qwen2.5-14B".[7] These are artificial

intelligence models and bear no relation to chemical compounds.

Due to the multifaceted and inconsistent use of the term "Compound 14b," a comprehensive

technical guide with detailed experimental protocols, quantitative data, and signaling pathway

diagrams cannot be constructed for a single entity. Further clarification and a more specific

chemical identifier are necessary to provide the in-depth analysis requested by researchers,

scientists, and drug development professionals.
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[https://www.benchchem.com/product/b15572019#basic-research-applications-of-
compound-14b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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